cis-5,8,11-Eicosatrienoic acid methyl ester
cis-5,8,11-Eicosatrienoic acid methyl ester
Mead acid is a 20-carbon ω-9 polyunsaturated fatty acid. Its level is elevated in plasma during essential fatty acid deficiency in humans. 5(Z),8(Z),11(Z)-Eicosatrienoic Acid methyl ester (Mead acid methyl ester) is typically used as a standard for the analysis of fatty acids, when the fatty acids have been transesterified to methyl esters before analysis.
Brand Name:
Vulcanchem
CAS No.:
14602-39-2
VCID:
VC20991813
InChI:
InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3
SMILES:
CCCCCCCCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H36O2
Molecular Weight:
320.5 g/mol
cis-5,8,11-Eicosatrienoic acid methyl ester
CAS No.: 14602-39-2
Cat. No.: VC20991813
Molecular Formula: C21H36O2
Molecular Weight: 320.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mead acid is a 20-carbon ω-9 polyunsaturated fatty acid. Its level is elevated in plasma during essential fatty acid deficiency in humans. 5(Z),8(Z),11(Z)-Eicosatrienoic Acid methyl ester (Mead acid methyl ester) is typically used as a standard for the analysis of fatty acids, when the fatty acids have been transesterified to methyl esters before analysis. |
|---|---|
| CAS No. | 14602-39-2 |
| Molecular Formula | C21H36O2 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | methyl icosa-5,8,11-trienoate |
| Standard InChI | InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h10-11,13-14,16-17H,3-9,12,15,18-20H2,1-2H3 |
| Standard InChI Key | AESHPAQQBZWZMS-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OC |
| SMILES | CCCCCCCCC=CCC=CCC=CCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCC=CCC=CCC=CCCCC(=O)OC |
| Appearance | Unit:1mg/ml, 1mlSolvent:hexanePurity:90%Physical liquid |
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